Cas no 2227820-19-9 ((1S)-2-amino-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol
• CAS No: 2227820-19-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6104960
• PubChem ID: 96749762
• Update Time: 2025-07-25

(1S)-2-amino-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol
• EN300-1747959
• (1S)-2-amino-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-ol
• 2227820-19-9

• Inchi： 1S/C9H15N3O/c10-5-8(13)7-6-12-4-2-1-3-9(12)11-7/h6,8,13H,1-5,10H2/t8-/m0/s1
• InChI Key： UYIOTUBAMKSCGA-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-2-amino-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-ol (CAS No. 2227820-19-9)

The compound (1S)-2-amino-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-ol, identified by its CAS No. 2227820-19-9, is a chiral amino alcohol derivative with a unique imidazo[1,2-a]pyridine scaffold. This structure is increasingly recognized for its potential in drug discovery and medicinal chemistry, particularly due to its ability to modulate biological targets. The imidazo[1,2-a]pyridine core is a privileged heterocycle in pharmaceuticals, often associated with CNS activity, anti-inflammatory properties, and kinase inhibition. Researchers are actively exploring its applications in neurodegenerative diseases and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-ol has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. This compound's stereochemical purity (1S-configuration) makes it valuable for designing small-molecule inhibitors and GPCR modulators, topics frequently searched in AI-driven drug design platforms. Its amino alcohol functionality also enables derivatization into prodrugs or bioconjugates, addressing challenges in drug delivery—a hot topic in nanomedicine forums.

From a synthetic perspective, CAS No. 2227820-19-9 exemplifies advancements in green chemistry. Laboratories now prioritize atom-economical routes to such heterocycles, reducing waste and improving E-factors—a key metric in sustainable pharmaceutical manufacturing. The compound's stability under physiological conditions (pH 7.4) further enhances its appeal for in vivo studies, a frequent subject in preclinical research queries.

Analytical characterization of (1S)-2-amino-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-ol typically involves HPLC chiral separation, LC-MS, and NMR spectroscopy—techniques central to quality control discussions in pharma QA/QC communities. Its logP and solubility profiles (often optimized via salt formation) are critical for bioavailability predictions, a recurring theme in computational ADME models.

Emerging applications include its role as a ligand in catalysis and as a precursor for fluorescent probes—areas gaining traction in chemical biology searches. Patent landscapes reveal growing interest in its derivatives for orphan diseases, reflecting broader shifts toward rare disease therapeutics. As AI-based molecular docking tools advance, the imidazo[1,2-a]pyridine motif continues to feature in virtual screening libraries.

In conclusion, CAS No. 2227820-19-9 represents a versatile scaffold at the intersection of fragment-based drug design and heterocyclic chemistry. Its alignment with personalized medicine trends and sustainable synthesis ensures ongoing relevance in both academic and industrial research, addressing frequently searched topics like targeted therapy optimization and green synthetic methodologies.